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Compound of Interest

Compound Name:
Methyl 3-amino-5-

hydroxybenzoate

Cat. No.: B1314011 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides critical safety and logistical information for the

use of Methyl 3-amino-5-hydroxybenzoate, including personal protective equipment (PPE),

operational protocols, and disposal plans.

Hazard Identification and Personal Protective
Equipment
Methyl 3-amino-5-hydroxybenzoate presents several hazards that necessitate the use of

appropriate personal protective equipment.[1][2] The primary routes of exposure are inhalation,

skin contact, eye contact, and ingestion.

Summary of Hazards:
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Hazard Statement Description GHS Classification

Harmful if swallowed Acute toxicity, Oral Category 4[1]

Causes skin irritation Skin corrosion/irritation Category 2[1][2]

Causes serious eye irritation
Serious eye damage/eye

irritation
Category 2A[1][2]

May cause respiratory irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

Category 3[1][2]

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with these hazards, the following personal protective

equipment is mandatory when handling Methyl 3-amino-5-hydroxybenzoate.[1]
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Body Part
Personal Protective
Equipment

Specifications

Respiratory Air-purifying respirator

Use only outdoors or in a well-

ventilated area.[1] If ventilation

is inadequate, a NIOSH-

approved respirator is

required.

Hands Chemical-resistant gloves

Nitrile gloves are a suitable

option for splash protection.[3]

[4] Always inspect gloves

before use.

Eyes/Face
Safety glasses with side

shields or goggles

In case of splash hazards, a

face shield should be worn in

addition to goggles.[3][4]

Body Laboratory coat

A buttoned lab coat should be

worn to protect skin and

clothing.[3]

Feet Closed-toe shoes
Shoes must cover the entire

foot.[3]

Operational and Disposal Plans
Proper handling, storage, and disposal procedures are crucial to maintaining a safe laboratory

environment.

Handling and Storage:

Ventilation: Always handle Methyl 3-amino-5-hydroxybenzoate in a well-ventilated area,

preferably in a chemical fume hood.[1]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in areas

where the chemical is used.[1]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep it

in a dark place under an inert atmosphere at room temperature.[5]

Emergency Procedures:

In the event of an accidental release or exposure, follow these steps:

Spill Cleanup:

Evacuate non-essential personnel from the area.

Wear appropriate PPE as detailed above.

Avoid generating dust.[1]

For small spills, carefully sweep up the solid material and place it in a sealed container for

disposal.

Clean the spill area with soap and water.[6]

Prevent the spilled material from entering drains.[1]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[6]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected

area with plenty of soap and water. If skin irritation occurs, get medical advice.[1][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[1][6]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison center or

doctor immediately.[1][6]

Disposal Plan:
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Dispose of Methyl 3-amino-5-hydroxybenzoate and any contaminated materials in

accordance with local, state, and federal regulations.[1] It may be necessary to dispose of this

chemical as hazardous waste. Contact a licensed professional waste disposal service to

ensure proper disposal.[7]

Experimental Workflow and Safety Procedures
To ensure safety during experimental use, a structured workflow should be followed. The

following diagrams illustrate the necessary steps for preparing for, conducting, and concluding

an experiment involving Methyl 3-amino-5-hydroxybenzoate.

Pre-Experiment Preparation

Review Safety Data Sheet (SDS)

Verify Availability of Emergency Equipment
(Eyewash, Safety Shower, Spill Kit)

Don Appropriate Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

Click to download full resolution via product page

Caption: Pre-experiment safety checklist.
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Chemical Handling Workflow

Weigh Methyl 3-amino-5-hydroxybenzoate
in a Ventilated Enclosure

Perform Experimental Procedure

Monitor for Spills or Exposure

Click to download full resolution via product page

Caption: Safe chemical handling workflow.

Post-Experiment Procedures

Decontaminate Work Area

Segregate and Label Waste for Disposal

Remove and Properly Dispose of/Clean PPE

Wash Hands Thoroughly
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Caption: Post-experiment cleanup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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